Cas no 477710-79-5 (N-(2-[(4-METHYLPHENYL)SULFINYL]ETHYL)-2-PHENYLACETAMIDE)

• Product Name: N-(2-[(4-METHYLPHENYL)SULFINYL]ETHYL)-2-PHENYLACETAMIDE
• CAS No: 477710-79-5
• MF: C₁₇H₁₉NO₂S
• MW: 301.40326333046
• CID: 5227189
• Update Time: 2026-03-07

N-(2-[(4-METHYLPHENYL)SULFINYL]ETHYL)-2-PHENYLACETAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(2-[(4-METHYLPHENYL)SULFINYL]ETHYL)-2-PHENYLACETAMIDE
• N-[2-(4-methylbenzenesulfinyl)ethyl]-2-phenylacetamide
• N-(2-((4-Methylphenyl)sulfinyl)ethyl)-2-phenylacetamide
• N-{2-[(4-methylphenyl)sulfinyl]ethyl}-2-phenylacetamide
• Oprea1_865006
• MLS000707114
• N-[2-(4-methylphenyl)sulfinylethyl]-2-phenylacetamide
• HMS2647O20
• SMR000334505
• 2-phenyl-N-(2-(p-tolylsulfinyl)ethyl)acetamide

• Inchi： 1S/C17H19NO2S/c1-14-7-9-16(10-8-14)21(20)12-11-18-17(19)13-15-5-3-2-4-6-15/h2-10H,11-13H2,1H3,(H,18,19)
• InChI Key： PWGHSCOTEUDUTH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CCNC(CC1C=CC=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 345
• XLogP3: 2.3
• Topological Polar Surface Area: 65.4

Additional information on N-(2-[(4-METHYLPHENYL)SULFINYL]ETHYL)-2-PHENYLACETAMIDE

N-(2-[(4-METHYLPHENYL)SULFINYL]ETHYL)-2-PHENYLACETAMIDE: A Comprehensive Overview

N-(2-[(4-METHYLPHENYL)SULFINYL]ETHYL)-2-PHENYLACETAMIDE, identified by the CAS Registry Number 477710-79-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a sulfinyl group attached to a phenyl ring, which is further connected to an ethyl group and an acetamide moiety. This combination of functional groups imparts distinctive chemical properties, making it a subject of extensive research.

The synthesis of N-(2-[(4-METHYLPHENYL)SULFINYL]ETHYL)-2-PHENYLACETAMIDE involves a multi-step process that typically begins with the preparation of the sulfinyl intermediate. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and enhancing yield. For instance, the use of transition metal catalysts has been reported to facilitate the coupling reactions critical to constructing the ethyl-sulfinyl linkage. These improvements not only streamline production but also pave the way for large-scale manufacturing, which is essential for its potential commercial applications.

The structural integrity of CAS No 477710-79-5 is further highlighted by its stability under various conditions. Studies have shown that the compound exhibits remarkable thermal stability, maintaining its structure up to temperatures exceeding 200°C. This characteristic is particularly advantageous in industrial settings where high-temperature processes are common. Additionally, the compound's solubility properties have been extensively studied, revealing high solubility in organic solvents such as dichloromethane and acetonitrile, while showing limited solubility in water. These properties are crucial for determining its suitability in various chemical reactions and formulations.

In terms of biological activity, N-(2-[(4-METHYLPHENYL)SULFINYL]ETHYL)-2-PHENYLACETAMIDE has demonstrated potential as a modulator of key cellular pathways. Recent research has focused on its ability to inhibit certain enzymes associated with inflammatory processes, suggesting its role in anti-inflammatory drug development. Preclinical studies have indicated that the compound exhibits selective inhibition against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain signaling. These findings underscore its potential as a lead compound for developing novel therapeutics targeting inflammatory diseases.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that the sulfinyl group plays a pivotal role in binding interactions with target proteins. This insight has guided efforts to optimize the compound's bioavailability and efficacy through structural modifications. For example, substituent modifications on the phenyl rings have been explored to enhance pharmacokinetic profiles, including absorption and metabolism rates.

Moreover, green chemistry principles have been integrated into the synthesis and application strategies of CAS No 477710-79-5. Researchers have developed environmentally friendly synthesis pathways that minimize waste generation and reduce energy consumption. These approaches align with global sustainability goals while maintaining the compound's chemical integrity and functionality.

In conclusion, N-(2-[(4-METHYLPHENYLSULFINYLETHYLN)]ACETAMIDE, or CAS No 477710-79-5, stands as a testament to advancements in organic synthesis and pharmacological research. Its unique structure, coupled with promising biological activity and versatile chemical properties, positions it as a valuable asset in both academic and industrial settings. As research continues to uncover new applications and optimize its properties, this compound is poised to make significant contributions to various fields within science and technology.